Cas no 215248-45-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid
• CAS No: 215248-45-6
• MF: C₂₈H₂₁NO₄
• MW: 435.470647573471
• CID: 6195647
• PubChem ID: 66966759
• Update Time: 2025-05-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid
• EN300-1720343
• SCHEMBL1252684
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]benzoic acid
• 215248-45-6

• Inchi： 1S/C28H21NO4/c30-27(31)20-9-5-7-18(15-20)19-8-6-10-21(16-19)29-28(32)33-17-26-24-13-3-1-11-22(24)23-12-2-4-14-25(23)26/h1-16,26H,17H2,(H,29,32)(H,30,31)
• InChI Key： DYGYKXFBFHEFLD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C2C=CC=C(C(=O)O)C=2)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.14705815g/mol
• Monoisotopic Mass: 435.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid (CAS No. 215248-45-6)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid (CAS No. 215248-45-6) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected aminophenylbenzoic acid, plays a critical role in solid-phase peptide synthesis (SPPS) due to its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which ensures selective deprotection during chemical reactions. Researchers and chemists frequently search for Fmoc-amino acid derivatives and peptide coupling reagents, making this compound a topic of significant interest in modern drug development and biotechnology.

The molecular structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid incorporates a benzoic acid backbone linked to an Fmoc-protected amino group, offering versatility in conjugation chemistry. Its CAS No. 215248-45-6 is a unique identifier often queried in chemical databases like PubChem and SciFinder. Given the rising demand for custom peptide synthesis and bioconjugation techniques, this compound aligns with trending topics such as targeted drug delivery and antibody-drug conjugates (ADCs). Users frequently ask, "What is the role of Fmoc in peptide synthesis?" or "How to optimize Fmoc deprotection?", highlighting its relevance in academic and industrial settings.

From a synthetic perspective, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid is valued for its stability under mild acidic conditions and compatibility with automated peptide synthesizers. Its carboxylic acid functional group enables efficient coupling with amines, making it indispensable for constructing complex biomolecules. Recent advancements in high-throughput screening and combinatorial chemistry have further amplified its utility. Searches for "Fmoc-amino acid applications" or "CAS 215248-45-6 solubility" reflect user curiosity about its physicochemical properties and practical use cases.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for peptide synthesis, yet Fmoc-based protecting groups remain a gold standard due to their reliability. The compound’s UV-active fluorenyl group also facilitates monitoring via HPLC, a feature often highlighted in queries like "How to analyze Fmoc-protected compounds?". Additionally, its role in click chemistry and biomaterial engineering underscores its cross-disciplinary importance. As the pharmaceutical industry shifts toward personalized medicine, demand for precision tools like CAS No. 215248-45-6 is expected to grow.

Quality control and storage of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid are critical considerations. Users often seek guidance on "Fmoc compound stability" or "handling light-sensitive reagents", emphasizing the need for proper documentation. The compound’s MSDS (Material Safety Data Sheet) and technical specifications are frequently downloaded from supplier portals, indicating its widespread adoption in labs worldwide.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylbenzoic acid (CAS No. 215248-45-6) is a cornerstone in peptide chemistry, bridging gaps between academic research and industrial applications. Its alignment with cutting-edge trends like ADC development and biopharmaceuticals ensures its continued prominence. For those exploring Fmoc chemistry or peptide design, this compound offers both versatility and reliability, answering the growing need for innovative therapeutic solutions.